Cas no 1709825-51-3 (N-(Imidazo[1,2-a]pyridin-6-ylmethylidene)hydroxylamine)

• Product Name: N-(Imidazo[1,2-a]pyridin-6-ylmethylidene)hydroxylamine
• CAS No: 1709825-51-3
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD30188177
• CID: 4704187
• Update Time: 2025-06-13

N-(Imidazo[1,2-a]pyridin-6-ylmethylidene)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(Imidazo[1,2-a]pyridin-6-ylmethylidene)hydroxylamine

• MDL： MFCD30188177
• Inchi： 1S/C8H7N3O/c12-10-5-7-1-2-8-9-3-4-11(8)6-7/h1-6,12H
• InChI Key： CCKHIVICLNQTGL-UHFFFAOYSA-N
• SMILES： ON=CC1C=CC2=NC=CN2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Topological Polar Surface Area: 49.9

Additional information on N-(Imidazo[1,2-a]pyridin-6-ylmethylidene)hydroxylamine

Exploring the Potential of N-(Imidazo[1,2-a]pyridin-6-ylmethylidene)hydroxylamine (CAS No. 1709825-51-3) in Modern Research

In the realm of organic chemistry and pharmaceutical research, N-(Imidazo[1,2-a]pyridin-6-ylmethylidene)hydroxylamine (CAS No. 1709825-51-3) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazo[1,2-a]pyridine scaffold, is being explored for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could lead to novel bioactive agents. The compound's hydroxylamine moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the growing demand for imidazo[1,2-a]pyridine derivatives, driven by their presence in various FDA-approved drugs. This trend has spurred interest in CAS No. 1709825-51-3 as a potential precursor for developing new therapeutic agents. Questions like "What are the biological activities of N-(Imidazo[1,2-a]pyridin-6-ylmethylidene)hydroxylamine?" and "How can this compound be synthesized efficiently?" are frequently searched in academic and industrial circles. These inquiries reflect the compound's relevance in addressing contemporary challenges in medicinal chemistry.

The compound's imidazo[1,2-a]pyridine core is known for its electron-rich properties, which contribute to its ability to interact with biological targets. This feature has led to investigations into its potential role in designing kinase inhibitors and anti-inflammatory agents. Moreover, the hydroxylamine group offers opportunities for creating chelation complexes, which could be useful in catalysis or metal ion sensing. Such applications align with the current focus on sustainable and multifunctional materials in the chemical industry.

From a synthetic perspective, CAS No. 1709825-51-3 presents both challenges and opportunities. Its imidazo[1,2-a]pyridine structure requires precise control over reaction conditions to avoid unwanted side products. However, advancements in green chemistry and flow synthesis have opened new avenues for its efficient production. Researchers are also exploring the use of computational chemistry to predict the compound's behavior in various environments, a topic that resonates with the increasing integration of AI in chemical research.

In conclusion, N-(Imidazo[1,2-a]pyridin-6-ylmethylidene)hydroxylamine (CAS No. 1709825-51-3) represents a promising area of study at the intersection of organic chemistry and drug development. Its unique structural features and potential applications make it a subject of ongoing research, with implications for both academia and industry. As the scientific community continues to unravel its properties, this compound is likely to play a pivotal role in the development of next-generation pharmaceuticals and functional materials.